Cas no 2870642-93-4 (Bicyclo[1.1.1]pentane-1-acetic acid, α-(acetylamino)-3-(trifluoromethyl)- )

• Product Name: Bicyclo[1.1.1]pentane-1-acetic acid, α-(acetylamino)-3-(trifluoromethyl)-
• CAS No: 2870642-93-4
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 5563145
• Update Time: 2025-10-30

Bicyclo[1.1.1]pentane-1-acetic acid, α-(acetylamino)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• α-(Acetylamino)-3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-acetic acid (ACI)
• Bicyclo[1.1.1]pentane-1-acetic acid, α-(acetylamino)-3-(trifluoromethyl)-

• Inchi： 1S/C10H12F3NO3/c1-5(15)14-6(7(16)17)8-2-9(3-8,4-8)10(11,12)13/h6H,2-4H2,1H3,(H,14,15)(H,16,17)
• InChI Key： CQECOMKMSXNXJU-UHFFFAOYSA-N
• SMILES： O=C(C)NC(C12CC(C(F)(F)F)(C1)C2)C(O)=O

Additional information on Bicyclo[1.1.1]pentane-1-acetic acid, α-(acetylamino)-3-(trifluoromethyl)-

Research Briefing on Bicyclo[1.1.1]pentane-1-acetic acid, α-(acetylamino)-3-(trifluoromethyl)- (CAS: 2870642-93-4)

Bicyclo[1.1.1]pentane-1-acetic acid, α-(acetylamino)-3-(trifluoromethyl)- (CAS: 2870642-93-4) is a novel compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This bicyclic scaffold is particularly notable for its potential applications in drug discovery, especially in the development of bioisosteres for aromatic rings and other rigid structures. The trifluoromethyl group and the acetamido moiety further enhance its utility by improving metabolic stability and binding affinity to target proteins.

Recent studies have focused on the synthesis and characterization of this compound, as well as its incorporation into larger pharmacophores. The unique geometry of the bicyclo[1.1.1]pentane core offers a distinct spatial arrangement that can mimic the steric and electronic properties of traditional aromatic rings while avoiding some of their metabolic liabilities. This makes it an attractive building block for the design of new therapeutics, particularly in areas such as central nervous system (CNS) disorders and oncology.

One of the key advancements in this area has been the development of efficient synthetic routes to access Bicyclo[1.1.1]pentane-1-acetic acid derivatives. Researchers have reported multi-step protocols that allow for the introduction of various functional groups, including the α-(acetylamino)-3-(trifluoromethyl)- substitution pattern. These synthetic methods often involve palladium-catalyzed cross-coupling reactions or radical-based transformations, which provide high yields and excellent stereocontrol.

In vitro and in vivo studies have demonstrated the potential of this compound as a versatile intermediate for drug development. For instance, its incorporation into peptide mimetics has shown promising results in modulating protein-protein interactions (PPIs), which are often challenging targets for small molecules. Additionally, the trifluoromethyl group has been shown to enhance the lipophilicity and bioavailability of the resulting compounds, making them more suitable for oral administration.

Despite these advances, challenges remain in the large-scale production and optimization of Bicyclo[1.1.1]pentane-1-acetic acid derivatives. Issues such as regioselectivity in functionalization and the stability of the bicyclic core under physiological conditions need to be addressed. Future research directions may include the exploration of new catalytic systems for more efficient synthesis and the evaluation of these compounds in preclinical models of disease.

In conclusion, Bicyclo[1.1.1]pentane-1-acetic acid, α-(acetylamino)-3-(trifluoromethyl)- (CAS: 2870642-93-4) represents a promising scaffold in medicinal chemistry with significant potential for the development of novel therapeutics. Continued research into its synthesis, functionalization, and biological evaluation will be crucial for unlocking its full potential in drug discovery.